Feprazone

• IUPAC Name: 4-(3-methylbut-2-enyl)-1,2-diphenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C20H20N2O2/c1-15(2)13-14-18-19(23)21(16-9-5-3-6-10-16)22(20(18)24)17-11-7-4-8-12-17/h3-13,18H,14H2,1-2H3
• InChI Key: RBBWCVQDXDFISW-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC1C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)C
• Molecular Formula: C20H20N2O2
• DSSTOX Substance ID: DTXSID3023051
• Molecular Weight: 320.4 g/mol
• CAS RN: 30748-29-9

Description

It is an analog of phenylbutazone, but instead of a n-butyl group, it is prenylated . The chemical formula of feprazone is C20H20N2O2, and it has a molar mass of 320.392 g/mol .

Scientific Research Applications

Feprazone has a wide range of scientific research applications, including:

Chemistry: Used as a model compound in studying the reactivity of pyrazolidine derivatives.

Biology: Investigated for its effects on cellular processes and signaling pathways.

Medicine: Studied for its anti-inflammatory and analgesic properties, particularly in the treatment of joint and muscular pain.

Industry: Utilized in the development of new pharmaceuticals and therapeutic agents.

Future Directions

Feprazone might display anti-adipogenic and antiobesity capacities in in vitro 3 T3-L1 cells and in vivo mice. Future studies identifying the underlying molecular mechanism and exploring the effects of this compound on AS in vivo are needed to better understand its therapeutic potential.

Mechanism of Action

Feprazone exerts its effects by inhibiting the enzyme cyclooxygenase (COX), which is involved in the synthesis of prostaglandins. Prostaglandins are mediators of inflammation and pain. By inhibiting COX, this compound reduces the production of prostaglandins, thereby alleviating inflammation and pain . Additionally, this compound has been shown to mitigate the activation of the TLR4/MyD88/NF-κB pathway, which plays a role in inflammatory responses .

Biochemical Analysis

Biochemical Properties

Feprazone is a non-steroidal anti-inflammatory drug (NSAID) and COX inhibitor that is 10-fold selective for COX-2 over COX-1 . It interacts with enzymes such as COX-1 and COX-2, inhibiting their activity and reducing the production of prostaglandins, which are involved in inflammation and pain .

Cellular Effects

This compound has been shown to have significant effects on various types of cells. For instance, it has been found to ameliorate Free Fatty Acid (FFA)-induced cell death of human aortic endothelial cells (HAECs) by restoring cell viability and reducing the release of lactate dehydrogenase (LDH) . It also ameliorated FFA-induced oxidative stress by reducing the production of mitochondrial reactive oxygen species (ROS) .

Molecular Mechanism

This compound exerts its effects at the molecular level through several mechanisms. It prevents FFA-induced activation of the toll-like receptor 4 (TLR4)/myeloid differentiation factor 88 (MyD88)/ nuclear factor kappa-B (NF-κB) signaling pathway . This pathway is involved in the inflammatory response, and its inhibition by this compound can help reduce inflammation.

Temporal Effects in Laboratory Settings

One study showed that this compound was significantly superior to aspirin in all the parameters tested . All twenty patients in the study showed an improvement of their gastrointestinal symptoms, nineteen reporting no symptoms at all when taking the new preparation .

Metabolic Pathways

As an NSAID, it is likely to be involved in the arachidonic acid pathway, where it inhibits the COX enzymes and reduces the production of prostaglandins .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of feprazone involves the reaction of phenylhydrazine with acetoacetic ester to form a pyrazolone derivative. This intermediate is then reacted with benzyl chloride to introduce the benzyl group, followed by prenylation to obtain this compound .

Industrial Production Methods

Industrial production of this compound typically follows the same synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. Solvents and catalysts used in the process are carefully selected to minimize impurities and by-products .

Chemical Reactions Analysis

Types of Reactions

Feprazone undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert this compound to its reduced forms.

Substitution: This compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and alkylating agents are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can yield oxides, while reduction can produce reduced derivatives .

Comparison with Similar Compounds

Feprazone is similar to other NSAIDs such as phenylbutazone and ibuprofen. it is unique in its prenylated structure, which may contribute to its specific pharmacological properties . Similar compounds include:

Phenylbutazone: An analog of this compound with a n-butyl group instead of a prenyl group.

Ibuprofen: Another NSAID with similar anti-inflammatory and analgesic effects but a different chemical structure.

This compound’s unique structure and mechanism of action make it a valuable compound in both research and therapeutic applications.